Cas no 2137958-53-1 (Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]-)

• Product Name: Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]-
• CAS No: 2137958-53-1
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 5288618
• Update Time: 2025-07-17

Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]-

• Inchi： 1S/C14H19BrO/c1-13(2)9-14(13,10-15)11-16-8-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： HQCGEFCSTLRCBA-UHFFFAOYSA-N
• SMILES： C1(COCC2(CBr)CC2(C)C)=CC=CC=C1

Additional information on Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]-

Chemical Profile of Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]- (CAS No. 2137958-53-1)

Benzene, [[[1-(bromomethyl-2,2-dimethylcyclopropyl)methoxy]methyl]- (CAS No. 2137958-53-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit a high degree of complexity, making it a subject of intense research for potential applications in drug development and synthetic chemistry.

The molecular structure of this compound features a benzene ring substituted with a 1-(bromomethyl)-2,2-dimethylcyclopropyl moiety and a methoxy group. This arrangement imparts distinct reactivity and binding capabilities, which are highly valued in medicinal chemistry. The presence of the bromomethyl group, in particular, makes it a versatile intermediate for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that incorporate cyclopropyl rings due to their ability to modulate enzyme activity and receptor binding. The cyclopropyl group in this compound not only enhances its structural stability but also influences its electronic properties, making it an attractive scaffold for designing small-molecule inhibitors. Current research suggests that such modifications can lead to improved pharmacokinetic profiles and reduced toxicity compared to traditional aromatic compounds.

The methoxy group in the molecule plays a crucial role in determining its solubility and metabolic stability. This feature is particularly important for pharmaceutical applications, as it can influence how the compound is absorbed, distributed, metabolized, and excreted by the body. Studies have shown that methoxy-substituted benzene derivatives often exhibit better bioavailability and longer half-lives, which are critical factors for therapeutic efficacy.

One of the most compelling aspects of Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]- is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The bromomethyl group provides a convenient handle for introducing various functional groups via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the precise assembly of complex molecular architectures, which can be fine-tuned to target specific disease pathways.

The dimethylcyclopropyl moiety contributes to the steric bulk of the molecule, which can be exploited to improve binding affinity to biological targets. This steric hindrance can prevent off-target interactions by selectively engaging with specific residues on the target protein or enzyme. Such selectivity is essential for minimizing side effects and maximizing therapeutic benefits. Recent computational studies have predicted that this compound may interact with certain domains of protein kinases, suggesting its potential as an inhibitor.

Another area of interest is the use of this compound in material science applications. The unique combination of aromatic and aliphatic moieties can lead to materials with enhanced mechanical strength and thermal stability. Researchers are exploring its potential as a monomer or intermediate in polymer synthesis, where it could contribute to the development of novel materials with tailored properties.

The synthesis of Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl]methoxy]methyl]- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are often employed to construct the complex framework efficiently. The bromomethyl group is particularly sensitive to hydrolysis and oxidation, necessitating anhydrous conditions and inert atmospheres during synthesis.

In conclusion, Benzene, [[[1-(bromomethyl)-2,2-dimethylcyclopropyl) methoxy]methyl]- (CAS No. 2137958-53-1) represents a promising candidate for further exploration in pharmaceutical and material science research. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs and advanced materials.